Potassium tartrate hemihydrate
Catalog No.
S3356904
CAS No.
6100-19-2
M.F
C8H10K4O13
M. Wt
470.55 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
6100-19-2
Product Name
Potassium tartrate hemihydrate
IUPAC Name
tetrapotassium;(2R,3R)-2,3-dihydroxybutanedioate;hydrate
Molecular Formula
C8H10K4O13
Molecular Weight
470.55 g/mol
InChI
InChI=1S/2C4H6O6.4K.H2O/c2*5-1(3(7)8)2(6)4(9)10;;;;;/h2*1-2,5-6H,(H,7,8)(H,9,10);;;;;1H2/q;;4*+1;/p-4/t2*1-,2-;;;;;/m11...../s1
InChI Key
FRFCDHONTUJIBX-JEPRPBJASA-J
SMILES
C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[K+].[K+]
Canonical SMILES
C(C(C(=O)[O-])O)(C(=O)[O-])O.C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[K+].[K+].[K+].[K+]
Isomeric SMILES
[C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.O.[K+].[K+].[K+].[K+]
Crystallography and Material Science
- Crystal Growth: Potassium L-tartrate hemihydrate exhibits well-defined crystallographic properties, making it a valuable material for studying crystal growth processes. Researchers utilize it as a model system to understand crystal nucleation, growth kinetics, and surface morphology [].
- Nonlinear Optical Properties: This compound possesses nonlinear optical properties, meaning it can interact with light in a way that alters its frequency or intensity. This characteristic makes it a potential candidate for developing various photonic devices, such as frequency converters and optical sensors [].
Food Science and Chemistry
- Acidity Regulator: Due to its mild acidic nature, potassium L-tartrate hemihydrate finds use as an acidity regulator in food and beverages. It helps maintain desirable taste and texture in various products, including candies, cream of tartar baking powder, and wine stabilization [, ].
Environmental Science and Dosimetry
- Dosimetry Studies: Researchers are investigating the potential of potassium L-tartrate hemihydrate for radiation dosimetry applications. This involves measuring the absorbed dose of radiation exposure. While still under development, this compound shows promise due to its sensitivity to radiation and its ability to generate stable free radicals that can be detected using electron paramagnetic resonance (EPR) spectroscopy.
Hydrogen Bond Acceptor Count
13
Hydrogen Bond Donor Count
5
Exact Mass
469.8669663 g/mol
Monoisotopic Mass
469.8669663 g/mol
Heavy Atom Count
25
UNII
GM5EY0N07D
Wikipedia
Potassium tartrate hemihydrate
Dates
Last modified: 08-19-2023
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